Cas no 14916-79-1 (3-Heyptyn-1-ol)

• Product Name: 3-Heyptyn-1-ol
• CAS No: 14916-79-1
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00039551
• CID: 87437
• PubChem ID: 87570856
• Update Time: 2025-05-19

3-Heyptyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Heptyn-1-ol
• hept-3-yn-1-ol
• 3-HEPTYNE-1-OL
• TIMTEC-BB SBB008799
• 3-Heptyn-1-ol,98%
• FS-3936
• AI3-37261
• MFCD00039551
• FT-0615776
• EN300-7424506
• EINECS 238-985-6
• 3-Heptyn-1-ol, 98%
• AKOS015839484
• A884297
• 14916-79-1
• CS-0143649
• H0457
• HO(CH2)2C=C(CH2)2CH3
• D90878
• SCHEMBL487358
• 36146 3-Heptyn-1-ol
• NS00052638
• DTXSID90164185
• DB-042971
• 3-Heyptyn-1-ol

• MDL： MFCD00039551
• Inchi： 1S/C7H12O/c1-2-3-4-5-6-7-8/h8H,2-3,6-7H2,1H3
• InChI Key： PSWHODJVUOXHKA-UHFFFAOYSA-N
• SMILES： OCCC#CCCC
• BRN： 1737178

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.920 g/mL at 25 °C
• Melting Point: -20.62°C (estimate)
• Boiling Point: 111°C/70mmHg(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.456
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, halogens.
• PSA: 20.23000
• LogP: 1.17230
• Sensitiveness: Sensitive to air
• Solubility: Not determined

3-Heyptyn-1-ol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1987
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Heyptyn-1-ol

3-Heptyn-1-ol (CAS No. 14916-79-1): Properties, Applications, and Market Insights

3-Heptyn-1-ol (CAS No. 14916-79-1) is a versatile alkyne alcohol with a wide range of applications in organic synthesis, fragrance formulation, and specialty chemicals. This compound, also known as 1-hydroxy-3-heptyne, features a terminal alkyne group and a hydroxyl functional group, making it a valuable intermediate in various chemical reactions. Its unique structure allows for diverse modifications, catering to industries such as pharmaceuticals, agrochemicals, and flavors & fragrances.

The molecular formula of 3-Heptyn-1-ol is C7H12O, with a molecular weight of 112.17 g/mol. The presence of both the hydroxyl group and the alkyne moiety provides dual reactivity, enabling applications in click chemistry, polymerization, and cross-coupling reactions. Recent studies highlight its role in green chemistry initiatives, particularly in solvent-free synthesis and catalytic processes, aligning with the growing demand for sustainable chemical solutions.

One of the most searched topics related to 3-Heptyn-1-ol is its use in fragrance compounds. The compound contributes to fresh, green, and slightly metallic olfactory notes, making it popular in perfumery. With consumers increasingly favoring natural and sustainable scents, researchers are exploring bio-based routes to synthesize 3-Heptyn-1-ol derivatives from renewable resources. This aligns with the broader industry shift toward eco-friendly ingredients.

In pharmaceutical research, 3-Heptyn-1-ol serves as a building block for drug discovery. Its alkyne group is particularly useful in Huisgen cycloaddition (click chemistry) for creating triazole-based scaffolds, which are prevalent in antiviral and anticancer agents. The compound's compatibility with metal-catalyzed reactions also makes it valuable for developing targeted therapies, a hot topic in precision medicine.

The global market for 3-Heptyn-1-ol is influenced by trends in specialty chemicals and high-value intermediates. Asia-Pacific dominates production, with increasing demand from the flavors & fragrances sector. Regulatory frameworks like REACH and FDA compliance impact its trade, prompting manufacturers to adopt stringent quality controls. Analytical techniques such as GC-MS and HPLC are commonly used to verify purity, addressing another frequently searched query about quality assurance.

Storage and handling of 3-Heptyn-1-ol require attention to its moisture sensitivity and reactivity. Industry best practices recommend inert atmosphere storage and the use of stabilizers to extend shelf life. These operational insights are often sought after by procurement specialists and lab managers, reflecting the compound's niche but critical role in R&D workflows.

Future prospects for 3-Heptyn-1-ol include its potential in bio-based polymers and smart materials. Researchers are investigating its incorporation into stimuli-responsive systems, a trending area in material science. As industries prioritize multifunctional compounds, the demand for tailored derivatives of 3-Heptyn-1-ol is expected to rise, reinforcing its position as a key intermediate in modern chemistry.